Cas no 1806786-69-5 (2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride)

2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive sulfonyl chloride group enables efficient derivatization, facilitating the formation of sulfonamides, sulfonate esters, and other functionalized compounds. The presence of both bromo and difluoromethyl substituents enhances its utility in cross-coupling reactions and introduces fluorinated motifs, which are valuable in drug design for improved metabolic stability and bioavailability. This compound is characterized by high purity and stability under controlled conditions, making it suitable for demanding synthetic workflows. Its structural features support precise modifications in target-oriented synthesis.

2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride structure

1806786-69-5 structure

Product Name:2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride

CAS No:1806786-69-5

MF:C₆H₃BrClF₂NO₂S

MW:306.512325525284

CID:4846507

Update Time:2025-09-28

2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride
- Inchi： 1S/C6H3BrClF2NO2S/c7-5-4(14(8,12)13)1-3(2-11-5)6(9)10/h1-2,6H
- InChI Key： MXRJXXALFUNSBK-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(F)F)=CN=1)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 295
XLogP3: 2.5
Topological Polar Surface Area: 55.4

2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029078068-250mg	2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride	1806786-69-5	97%	250mg	$480.00	2022-03-31
Alichem	A029078068-500mg	2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride	1806786-69-5	97%	500mg	$831.30	2022-03-31
Alichem	A029078068-1g	2-Bromo-5-(difluoromethyl)pyridine-3-sulfonyl chloride	1806786-69-5	97%	1g	$1,490.00	2022-03-31